ethyl 4-[2-(4-chlorophenyl)-4,6-dioxo-3-thien-2-ylhexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl]benzoate

• IUPAC Name: ethyl 4-[2-(4-chlorophenyl)-4,6-dioxo-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]benzoate
• InChI: InChI=1S/C24H19ClN2O5S/c1-2-31-24(30)14-5-9-16(10-6-14)26-22(28)19-20(18-4-3-13-33-18)27(32-21(19)23(26)29)17-11-7-15(25)8-12-17/h3-13,19-21H,2H2,1H3
• InChI Key: PKKVEPJHYSGKOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=CS5
• Molecular Formula: C24H19ClN2O5S
• Molecular Weight: 482.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains several rings, including a pyrrolo[3,4-d]isoxazole ring and a thiophene ring. These rings likely contribute to the stability of the molecule and could influence its reactivity.

Scientific Research Applications

Electropolymerization and Conductive Polymers

The chemical compound ethyl 4-[2-(4-chlorophenyl)-4,6-dioxo-3-thien-2-ylhexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl]benzoate shares structural similarities with molecules that have been explored for their electropolymerization properties. For instance, N-(4'-carboxyphenyl)-2,5-di(2"-thienyl)pyrrole has been synthesized and shown to undergo efficient electropolymerization, resulting in polymer films stable to repetitive cycling, indicating potential applications in the development of conductive polymers (Lengkeek, Harrowfield, & Koutsantonis, 2010).

Organic Electronics and Solar Cells

Compounds with structural features similar to this compound have been investigated for their potential in organic electronics, especially in the domain of organic photovoltaics. Research into donor–acceptor type monomers, such as ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate (ETCB), has highlighted their good electrochemical activity and potential for use in electropolymerization to create films for organic solar cells. These films exhibit well-defined oxidation and reduction processes, alongside reasonable optical contrast and switching times, indicating their utility in the field of organic electronics (Hu et al., 2013).

Advanced Materials and Chemical Sensors

Additionally, the synthesis and characterization of related compounds have opened pathways to advanced materials with specialized applications. For instance, the development of fluorescent probes based on the 1,2,5-triphenylpyrrole core for the real-time monitoring of low carbon dioxide levels showcases the potential of such molecules in environmental monitoring and sensor technology. The probes' aggregation-enhanced emission features allow for the quantitative detection of CO2, offering a novel method for selective, real-time detection suitable for biological and medical applications (Wang et al., 2015).

Future Directions

Given the complexity of this molecule and the potential biological activity of isoxazole derivatives, it could be interesting to study this compound further. This could include studying its synthesis, its reactivity, and its potential biological activity.